Cas no 1220017-12-8 (4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride)
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride
- 3-(2-(4-BROMO-2-NITROPHENOXY)ETHYL)PIPERIDINE HYDROCHLORIDE
-
- Inchi: 1S/C13H17BrN2O3.ClH/c14-11-3-4-13(12(8-11)16(17)18)19-7-5-10-2-1-6-15-9-10;/h3-4,8,10,15H,1-2,5-7,9H2;1H
- InChI Key: NEVXBWPUDRPNJX-UHFFFAOYSA-N
- SMILES: [N+](=O)([O-])C1=C(OCCC2CCCNC2)C=CC(Br)=C1.Cl
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109932-1g |
3-(2-(4-Bromo-2-nitrophenoxy)ethyl)piperidine hydrochloride |
1220017-12-8 | 95% | 1g |
$185 | 2023-02-18 | |
| Chemenu | CM109932-5g |
3-(2-(4-Bromo-2-nitrophenoxy)ethyl)piperidine hydrochloride |
1220017-12-8 | 95% | 5g |
$554 | 2023-02-18 | |
| Chemenu | CM109932-5g |
3-(2-(4-Bromo-2-nitrophenoxy)ethyl)piperidine hydrochloride |
1220017-12-8 | 95% | 5g |
$471 | 2021-08-06 | |
| TRC | B035395-125mg |
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride |
1220017-12-8 | 125mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B035395-250mg |
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride |
1220017-12-8 | 250mg |
$ 375.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD203204-1g |
3-(2-(4-Bromo-2-nitrophenoxy)ethyl)piperidine hydrochloride |
1220017-12-8 | 95+% | 1g |
¥1155.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD203204-5g |
3-(2-(4-Bromo-2-nitrophenoxy)ethyl)piperidine hydrochloride |
1220017-12-8 | 95+% | 5g |
¥3458.0 | 2023-04-04 |
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride
4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride: A Comprehensive Overview
The compound 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride, identified by the CAS number 1220017-12-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated aromatic ring, a nitro group, and a piperidine-containing ether moiety. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.
Recent studies have highlighted the importance of such compounds in the development of novel drugs and advanced materials. The bromine atom at the para position of the phenyl ring contributes to the compound's stability and reactivity, while the nitro group at the meta position enhances its electronic properties. The piperidine ring, a six-membered amine-containing structure, adds complexity to the molecule's stereochemistry and increases its solubility in organic solvents.
The synthesis of 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride involves a multi-step process that typically includes nucleophilic substitution, oxidation, and etherification reactions. Researchers have optimized these steps to achieve higher yields and better purity levels, making the compound more accessible for large-scale production.
In terms of pharmacological applications, this compound has shown promising results in preliminary studies. Its ability to interact with specific biological targets, such as enzymes and receptors, suggests its potential as a lead compound in drug discovery programs. For instance, recent research has demonstrated its inhibitory effects on certain kinases, which are key players in various disease pathways.
The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced stability and bioavailability. The presence of the hydrochloride ion not only neutralizes the basic nitrogen in the piperidine ring but also improves the compound's solubility in aqueous solutions.
From an environmental standpoint, understanding the degradation pathways of 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride is crucial for assessing its potential impact on ecosystems. Studies have shown that under specific conditions, such as UV light or microbial activity, the compound undergoes gradual decomposition into less complex molecules. This information is vital for ensuring sustainable practices during its production and disposal.
In conclusion, 4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in drug development and material science.
1220017-12-8 (4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethylether hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)